74-60-2

O,O-Bis(1-methylethyl) O-(4-(methylsulfinyl)phenyl) phosphorothioate

• CAS RN:
• 74-60-2

• Formula:
• C13H21O4PS2

• InChI:
• InChI=1S/C13H21O4PS2/c1-10(2)15-18(19,16-11(3)4)17-12-6-8-13(9-7-12)20(5)14/h6-11H,1-5H3

• InChIKey:
• ZAHCGJGQTLXHMW-UHFFFAOYSA-N

• O,O-Bis(1-methylethyl) O-(4-(methylsulfinyl)phenyl) phosphorothioate is a useful research compound. Its molecular formula is C13H21O4PS2 and its molecular weight is 336.4 g/mol. The purity is usually 95%.

4-Methylbenzoyl chloride

In Stock

• CAS RN:
• 874-60-2

• Formula:
• C8H7ClO

• InChI:
• InChI=1S/C8H7ClO/c1-6-2-4-7(5-3-6)8(9)10/h2-5H,1H3

• InChIKey:
• NQUVCRCCRXRJCK-UHFFFAOYSA-N

• p-Toluoyl chloride causes the benzoylation of toluene using triflic acid funtionalized mesoporous Zr-TMS catalysts. It causes1,9-diacylation of a dipyrromethane using the hindered Grignard reagent 2,6-dimethylphenylmagnesium bromide.
  
  

Campestanol

In Stock

• CAS RN:
• 474-60-2

• Formula:
• C28H50O

• InChI:
• InChI=1S/C28H50O/c1-18(2)19(3)7-8-20(4)24-11-12-25-23-10-9-21-17-22(29)13-15-27(21,5)26(23)14-16-28(24,25)6/h18-26,29H,7-17H2,1-6H3/t19-,20-,21+,22+,23+,24-,25+,26+,27+,28-/m1/s1

• InChIKey:
• ARYTXMNEANMLMU-ATEDBJNTSA-N

• Campestanol is a phytosterol found in vegetables, fruits, nuts, and seeds. Dietary administration of vegetable stanol esters (1% w/w) containing campestanol (30.1%) and sitostanol (65.7%; ) lower serum cholesterol, LDL, VLDL, and intermediate-density lipoprotein (IDL) cholesterol levels in an APOE*3-Leiden transgenic mouse model of atherosclerosis. This combination of campestanol with sitostanol also reduces atherosclerotic lesion area by 91% and the proportion of lesions with extensive macrophage infiltration.
  Campestanol is a saturated plant stanol.
  Campestanol has a methyl group at the C-24. It comprises the 10-30% of stanol content in vegetable oil. It is naturally occurring and has similar structure as cholesterol. Campestanol is synthesized by the hydrogenation of campesterol.
  Campestanol, also known as chalinastanol, belongs to the class of organic compou...

2-Methylbenzo[d]thiazole-6-carbonitrile

In Stock

• CAS RN:
• 42474-60-2

• Formula:
• C9H6N2S

• InChI:
• InChI=1S/C9H6N2S/c1-6-11-8-3-2-7(5-10)4-9(8)12-6/h2-4H,1H3

• InChIKey:
• BSQUFWQEXRABMJ-UHFFFAOYSA-N

• 2-Methylbenzo[d]thiazole-6-carbonitrile is a useful research compound. Its molecular formula is C9H6N2S and its molecular weight is 174.22 g/mol. The purity is usually 95%.

1-(2,5-Dimethoxyphenyl)-5-oxopyrrolidine-3-carboxylic acid

In Stock

• CAS RN:
• 63674-60-2

• Formula:
• C13H15NO5

• InChI:
• InChI=1S/C13H15NO5/c1-18-9-3-4-11(19-2)10(6-9)14-7-8(13(16)17)5-12(14)15/h3-4,6,8H,5,7H2,1-2H3,(H,16,17)

• InChIKey:
• FEEBSVLOWPYDKI-UHFFFAOYSA-N

• 1-(2,5-Dimethoxyphenyl)-5-oxopyrrolidine-3-carboxylic acid is a useful research compound. Its molecular formula is C13H15NO5 and its molecular weight is 265.265. The purity is usually 95%.

5,6-Dimethyl-2-phenyl-4H-thieno[2,3-d][1,3]oxazin-4-one

In Stock

• CAS RN:
• 63274-60-2

• Formula:
• C14H11NO2S

• InChI:
• InChI=1S/C14H11NO2S/c1-8-9(2)18-13-11(8)14(16)17-12(15-13)10-6-4-3-5-7-10/h3-7H,1-2H3

• InChIKey:
• ATXBABRHIHRGAM-UHFFFAOYSA-N

• 5,6-Dimethyl-2-phenyl-4H-thieno[2,3-d][1,3]oxazin-4-one is a useful research compound. Its molecular formula is C14H11NO2S and its molecular weight is 257.31g/mol. The purity is usually 95%.

2-[1-[(4-Bromophenyl)methyl]indol-3-yl]sulfanyl-1-[3-(2,3-dimethoxyphenyl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]ethanone

In Stock

• CAS RN:
• 681274-60-2

• Formula:
• C32H28BrN3O3S2

• InChI:
• InChI=1S/C32H28BrN3O3S2/c1-38-28-10-5-8-24(32(28)39-2)27-17-25(29-11-6-16-40-29)34-36(27)31(37)20-41-30-19-35(26-9-4-3-7-23(26)30)18-21-12-14-22(33)15-13-21/h3-16,19,27H,17-18,20H2,1-2H3

• InChIKey:
• AZGZBTVCWGJWGD-UHFFFAOYSA-N

• 2-[1-[(4-Bromophenyl)methyl]indol-3-yl]sulfanyl-1-[3-(2,3-dimethoxyphenyl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]ethanone is a useful research compound. Its molecular formula is C32H28BrN3O3S2 and its molecular weight is 646.62. The purity is usually 95%.

4-[(4-Chlorophenyl)methyl]-7-hydroxy-3-phenylchromen-2-one

In Stock

• CAS RN:
• 720674-60-2

• Formula:
• C22H15ClO3

• InChI:
• InChI=1S/C22H15ClO3/c23-16-8-6-14(7-9-16)12-19-18-11-10-17(24)13-20(18)26-22(25)21(19)15-4-2-1-3-5-15/h1-11,13,24H,12H2

• InChIKey:
• OZAJTLUKFFAXHQ-UHFFFAOYSA-N

• 4-[(4-Chlorophenyl)methyl]-7-hydroxy-3-phenylchromen-2-one is a useful research compound. Its molecular formula is C22H15ClO3 and its molecular weight is 362.81. The purity is usually 95%.

2-(4-Boc-piperazinyl)-2-(3,4-dichloro-phenyl)acetic acid

In Stock

• CAS RN:
• 885274-60-2

• Formula:
• C17H22Cl2N2O4

• InChI:
• InChI=1S/C17H22Cl2N2O4/c1-17(2,3)25-16(24)21-8-6-20(7-9-21)14(15(22)23)11-4-5-12(18)13(19)10-11/h4-5,10,14H,6-9H2,1-3H3,(H,22,23)

• InChIKey:
• HPZXIWOTSJKSMY-UHFFFAOYSA-N

• 2-(4-Boc-piperazinyl)-2-(3,4-dichloro-phenyl)acetic acid is a useful research compound. Its molecular formula is C17H22Cl2N2O4 and its molecular weight is 389.27. The purity is usually 95%.

2-[(2,4-Dichlorophenyl)methyl]-6-(2-methoxyphenyl)-4-methyl-7,8-dihydropurino[7,8-a]imidazole-1,3-dione

Usually In Stock

• CAS RN:
• 893974-60-2

• Formula:
• C22H19Cl2N5O3

• InChI:
• InChI=1S/C22H19Cl2N5O3/c1-26-19-18(20(30)29(22(26)31)12-13-7-8-14(23)11-15(13)24)28-10-9-27(21(28)25-19)16-5-3-4-6-17(16)32-2/h3-8,11H,9-10,12H2,1-2H3

• InChIKey:
• CKACYBGBZFEURK-UHFFFAOYSA-N

• 2-[(2,4-Dichlorophenyl)methyl]-6-(2-methoxyphenyl)-4-methyl-7,8-dihydropurino[7,8-a]imidazole-1,3-dione is a useful research compound. Its molecular formula is C22H19Cl2N5O3 and its molecular weight is 472.33. The purity is usually 95%.

N1-(2,3-dimethylphenyl)-N2-(4-methoxyphenethyl)oxalamide

In Stock

• CAS RN:
• 898374-60-2

• Formula:
• C19H22N2O3

• InChI:
• InChI=1S/C19H22N2O3/c1-13-5-4-6-17(14(13)2)21-19(23)18(22)20-12-11-15-7-9-16(24-3)10-8-15/h4-10H,11-12H2,1-3H3,(H,20,22)(H,21,23)

• InChIKey:
• LJEHGUNRLSSEAR-UHFFFAOYSA-N

• N1-(2,3-dimethylphenyl)-N2-(4-methoxyphenethyl)oxalamide is a useful research compound. Its molecular formula is C19H22N2O3 and its molecular weight is 326.396. The purity is usually 95%.

3-(3-Methoxyphenyl)-2'-thiomethylpropiophenone

In Stock

• CAS RN:
• 898774-60-2

• Formula:
• C17H18O2S

• InChI:
• InChI=1S/C17H18O2S/c1-19-14-7-5-6-13(12-14)10-11-16(18)15-8-3-4-9-17(15)20-2/h3-9,12H,10-11H2,1-2H3

• InChIKey:
• JLUCBBDHGOGHSF-UHFFFAOYSA-N

• 3-(3-Methoxyphenyl)-2'-thiomethylpropiophenone is a useful research compound. Its molecular formula is C17H18O2S and its molecular weight is 286.4 g/mol. The purity is usually 95%.

(3-Methoxypyridin-4-yl)methanol

In Stock

• CAS RN:
• 102074-60-2

• Formula:
• C7H9NO2

• InChI:
• InChI=1S/C7H9NO2/c1-10-7-4-8-3-2-6(7)5-9/h2-4,9H,5H2,1H3

• InChIKey:
• BAHUOCIALOMKRJ-UHFFFAOYSA-N

• (3-Methoxypyridin-4-yl)methanol is a useful research compound. Its molecular formula is C7H9NO2 and its molecular weight is 139.15 g/mol. The purity is usually 95%.

2-[[5-(4-Iodophenyl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetic acid

Usually In Stock

• CAS RN:
• 1556874-60-2

• Formula:
• C11H10IN3O2S

• InChI:
• InChI=1S/C11H10IN3O2S/c1-15-10(7-2-4-8(12)5-3-7)13-14-11(15)18-6-9(16)17/h2-5H,6H2,1H3,(H,16,17)

• InChIKey:
• MFQSSKQJJREJMG-UHFFFAOYSA-N

• 2-[[5-(4-Iodophenyl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetic acid is a useful research compound. Its molecular formula is C11H10IN3O2S and its molecular weight is 375.18. The purity is usually 95%.

(R)-5-Fluoro-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride

In Stock

• CAS RN:
• 1810074-60-2

• Formula:
• C10H13ClFN

• InChI:
• InChI=1S/C10H12FN.ClH/c11-9-5-1-4-8-7(9)3-2-6-10(8)12;/h1,4-5,10H,2-3,6,12H2;1H/t10-;/m1./s1

• InChIKey:
• DSOVIXWSDACZQD-HNCPQSOCSA-N

• (R)-5-Fluoro-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride is a useful research compound. Its molecular formula is C10H13ClFN and its molecular weight is 201.67. The purity is usually 95%.

N-((1-(cyclopropylsulfonyl)piperidin-4-yl)methyl)-2-oxoimidazolidine-1-carboxamide

In Stock

• CAS RN:
• 1797074-60-2

• Formula:
• C13H22N4O4S

• InChI:
• InChI=1S/C13H22N4O4S/c18-12-14-5-8-17(12)13(19)15-9-10-3-6-16(7-4-10)22(20,21)11-1-2-11/h10-11H,1-9H2,(H,14,18)(H,15,19)

• InChIKey:
• XLEQZFOKJPPRPC-UHFFFAOYSA-N

• N-((1-(cyclopropylsulfonyl)piperidin-4-yl)methyl)-2-oxoimidazolidine-1-carboxamide is a useful research compound. Its molecular formula is C13H22N4O4S and its molecular weight is 330.4. The purity is usually 95%.

N-(2-(5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)ethyl)isobutyramide

In Stock

• CAS RN:
• 1797674-60-2

• Formula:
• C13H18F3N3O

• InChI:
• InChI=1S/C13H18F3N3O/c1-8(2)12(20)17-5-6-19-10(9-3-4-9)7-11(18-19)13(14,15)16/h7-9H,3-6H2,1-2H3,(H,17,20)

• InChIKey:
• PAXGPHNDBBDCLZ-UHFFFAOYSA-N

• N-(2-(5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)ethyl)isobutyramide is a useful research compound. Its molecular formula is C13H18F3N3O and its molecular weight is 289.302. The purity is usually 95%.

N-(3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl)-3-phenylbenzo[c]isoxazole-5-carboxamide

In Stock

• CAS RN:
• 1797874-60-2

• Formula:
• C24H21N5O2

• InChI:
• InChI=1S/C24H21N5O2/c1-16-12-22-26-14-17(15-29(22)27-16)6-5-11-25-24(30)19-9-10-21-20(13-19)23(31-28-21)18-7-3-2-4-8-18/h2-4,7-10,12-15H,5-6,11H2,1H3,(H,25,30)

• InChIKey:
• DKEQQBZZCFYJTF-UHFFFAOYSA-N

• N-(3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl)-3-phenylbenzo[c]isoxazole-5-carboxamide is a useful research compound. Its molecular formula is C24H21N5O2 and its molecular weight is 411.465. The purity is usually 95%.

Tert-butyl 2-amino-3-(1H-pyrrol-2-yl)propanoate

Usually In Stock

• CAS RN:
• 2248274-60-2

• Formula:
• C11H18N2O2

• InChI:
• InChI=1S/C11H18N2O2/c1-11(2,3)15-10(14)9(12)7-8-5-4-6-13-8/h4-6,9,13H,7,12H2,1-3H3

• InChIKey:
• FDFWHVLZXUMJGW-UHFFFAOYSA-N

• Tert-butyl 2-amino-3-(1H-pyrrol-2-yl)propanoate is a useful research compound. Its molecular formula is C11H18N2O2 and its molecular weight is 210.277. The purity is usually 95%.

[(1R,2S,13S,14S,24S)-3,9,19-Trihydroxy-13-methoxy-11,17-dimethyl-7,15,21-trioxo-6,22-dioxaheptacyclo[12.9.1.11,16.14,8.02,13.012,26.020,25]hexacosa-3,8,10,12(26),16(25),17,19-heptaen-24-yl] acetate

In Stock

• CAS RN:
• 1658474-60-2

• Formula:
• C29H24O11

• InChI:
• InChI=1S/C29H24O11/c1-9-5-14(32)18-20-15(9)23(34)21-25(40-11(3)30)28(20,8-39-27(18)36)24-22(33)12-7-38-26(35)17-13(31)6-10(2)19(16(12)17)29(21,24)37-4/h5-6,21,24-25,31-33H,7-8H2,1-4H3/t21-,24+,25-,28-,29+/m0/s1

• InChIKey:
• WJYWUSOPXUCHIW-FKKRYKJISA-N

• Talaromycesone A is a fungal metabolite originally isolated from Talaromyces. It is active against S. epidermidis and methicillin-resistant S. aureus (MRSA) bacteria (IC50s = 3.70 and 5.48 µM, respectively). Talaromycesone A inhibits acetylcholinesterase (AChE) in a cell-free assay (IC50 = 7.49 µM for the human enzyme).